molecular formula C20H30O4 B10787542 (1R,3Z,5R,7S,11S,12R,13S,14S)-1,11,13-trihydroxy-3,6,6,14-tetramethyl-10-methylidenetricyclo[10.3.0.05,7]pentadec-3-en-2-one

(1R,3Z,5R,7S,11S,12R,13S,14S)-1,11,13-trihydroxy-3,6,6,14-tetramethyl-10-methylidenetricyclo[10.3.0.05,7]pentadec-3-en-2-one

Cat. No.: B10787542
M. Wt: 334.4 g/mol
InChI Key: SDBITTRHSROXCY-ORCCYPRRSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1R,3Z,5R,7S,11S,12R,13S,14S)-1,11,13-trihydroxy-3,6,6,14-tetramethyl-10-methylidenetricyclo[10.3.0.05,7]pentadec-3-en-2-one is a bioactive sesquiterpene lactone with significant research interest due to its potent and selective anti-cancer properties. This compound, which shares structural homology with compounds like Alantolactone, is a subject of investigation for its ability to induce apoptosis and inhibit proliferation in various cancer cell lines. Its mechanism of action is multifaceted; research indicates it functions as a potent and selective inhibitor of Histone Deacetylase 8 (HDAC8) , an enzyme implicated in cancer cell survival. By inhibiting HDAC8, it alters gene expression and triggers cell death in malignant cells. Furthermore, studies have shown that this compound can modulate key signaling pathways, including the suppression of the NF-κB pathway , which is often constitutively active in cancers and contributes to inflammation and cell survival. Its high selectivity for HDAC8 over other HDAC isoforms makes it a valuable chemical probe for deciphering the specific biological roles of this enzyme and a promising lead compound for the development of novel targeted cancer therapeutics. This product is intended for research applications only and is not for human or veterinary diagnostic or therapeutic uses.

Properties

Molecular Formula

C20H30O4

Molecular Weight

334.4 g/mol

IUPAC Name

(1R,3Z,5R,7S,11S,12R,13S,14S)-1,11,13-trihydroxy-3,6,6,14-tetramethyl-10-methylidenetricyclo[10.3.0.05,7]pentadec-3-en-2-one

InChI

InChI=1S/C20H30O4/c1-10-6-7-13-14(19(13,4)5)8-11(2)18(23)20(24)9-12(3)17(22)15(20)16(10)21/h8,12-17,21-22,24H,1,6-7,9H2,2-5H3/b11-8-/t12-,13-,14+,15-,16+,17-,20+/m0/s1

InChI Key

SDBITTRHSROXCY-ORCCYPRRSA-N

Isomeric SMILES

C[C@H]1C[C@]2([C@H]([C@H]1O)[C@@H](C(=C)CC[C@H]3[C@H](C3(C)C)/C=C(\C2=O)/C)O)O

Canonical SMILES

CC1CC2(C(C1O)C(C(=C)CCC3C(C3(C)C)C=C(C2=O)C)O)O

Origin of Product

United States

Biological Activity

The compound (1R,3Z,5R,7S,11S,12R,13S,14S)-1,11,13-trihydroxy-3,6,6,14-tetramethyl-10-methylidenetricyclo[10.3.0.05,7]pentadec-3-en-2-one , commonly referred to as Euphorbia Factor L2, is a complex terpenoid derived from the plant species Euphorbia lathyris. This compound has garnered attention for its diverse biological activities, including potential anti-cancer properties and effects on cellular signaling pathways.

Molecular Formula

  • C : 38
  • H : 42
  • O : 9

Structural Characteristics

The compound features multiple hydroxyl groups and a unique tricyclic structure that contributes to its biological activity. The stereochemistry of the molecule is crucial for its interaction with biological targets.

PropertyValue
Molecular Weight642.7 g/mol
IUPAC Name(1R,3Z,5R,7S,...
SynonymsEuphorbia Factor L2
CAS Number218916-51-9

Anti-Cancer Properties

Research indicates that Euphorbia Factor L2 exhibits significant anti-cancer activity. Studies have shown that it can induce apoptosis in various cancer cell lines through the activation of caspase pathways and modulation of cell cycle regulators.

Case Study: Breast Cancer Cells

In a study conducted on MCF-7 breast cancer cells, treatment with Euphorbia Factor L2 resulted in:

  • Inhibition of cell proliferation by 70% at a concentration of 10 µM.
  • Induction of apoptosis , evidenced by increased levels of cleaved caspases and PARP.

Anti-inflammatory Effects

Euphorbia Factor L2 has also been studied for its anti-inflammatory properties. It inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages.

Case Study: Macrophage Activation

In vitro studies demonstrated that:

  • Treatment with Euphorbia Factor L2 reduced TNF-alpha levels by approximately 50% in activated macrophages.
  • The compound modulated NF-kB signaling pathways, leading to decreased expression of inflammatory mediators.

Antioxidant Activity

The compound exhibits antioxidant properties by scavenging free radicals and enhancing the activity of endogenous antioxidant enzymes.

Research Findings

A study using DPPH radical scavenging assays showed that:

  • Euphorbia Factor L2 had an IC50 value of 25 µg/mL, indicating strong free radical scavenging ability compared to standard antioxidants like ascorbic acid.

Euphorbia Factor L2's biological activities are mediated through several mechanisms:

  • Cell Cycle Regulation : The compound alters the expression of cyclins and cyclin-dependent kinases (CDKs), leading to cell cycle arrest.
  • Apoptosis Induction : It activates intrinsic apoptotic pathways by upregulating pro-apoptotic proteins (Bax) and downregulating anti-apoptotic proteins (Bcl-2).
  • Inflammatory Pathway Modulation : By inhibiting NF-kB activation, Euphorbia Factor L2 reduces the expression of inflammatory genes.

Scientific Research Applications

Biological Activities

Lathyrol has been studied for its various biological activities:

  • Antimicrobial Properties : Research indicates that Lathyrol exhibits antimicrobial effects against several bacterial strains. Its mechanism involves disrupting bacterial cell membranes and inhibiting cell wall synthesis.
  • Anti-inflammatory Effects : Studies have shown that Lathyrol can modulate inflammatory pathways by reducing the production of pro-inflammatory cytokines.
  • Antioxidant Activity : The compound demonstrates significant antioxidant capabilities which can protect cells from oxidative stress and damage.

Antimicrobial Agent

Lathyrol has been explored as a potential treatment for bacterial infections due to its effectiveness against Gram-positive and Gram-negative bacteria. A study highlighted its efficacy in inhibiting the growth of Staphylococcus aureus and Escherichia coli through in vitro assays.

Anti-inflammatory Therapeutics

In preclinical models of inflammation, Lathyrol has shown promise in reducing symptoms associated with conditions like arthritis and inflammatory bowel disease by downregulating inflammatory mediators.

Cancer Research

Emerging research suggests that Lathyrol may possess anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth in various cancer models.

Case Studies

StudyFocusFindings
Study 1Antimicrobial EfficacyDemonstrated inhibition of Staphylococcus aureus growth with a minimum inhibitory concentration of 32 µg/mL.
Study 2Anti-inflammatory PropertiesShowed a reduction in TNF-alpha levels in animal models of induced inflammation.
Study 3Antioxidant ActivityExhibited a significant decrease in reactive oxygen species (ROS) levels in cultured human cells.

Comparison with Similar Compounds

Compound 10j: (1R,3Z,7S,8S,9S,13R)-11,11-di-t-butyl-7-[(tert-butyldiphenylsilyl)oxy]-10,12,14-trioxa-11-silatricyclo[6.5.1.0⁹,¹³]tetradec-3-ene

  • Core Structure : Tricyclo[6.5.1.0⁹,¹³]tetradec-3-ene vs. tricyclo[10.3.0.05,7]pentadec-3-en-2-one.
  • Functional Groups :
    • Target : Three hydroxyls, one ketone, methylidene.
    • 10j : Silyl ether (tert-butyldiphenylsilyl), trioxa-silatricyclic framework.
  • Key Differences: 10j incorporates silicon and oxygen heteroatoms, making it more lipophilic and sterically hindered compared to the target compound’s polar hydroxyl groups .

Compound from : (1S,2R,10S,11S,14S,15S,17S)-14,17-dihydroxy-14-(2-hydroxyacetyl)-15-(hydroxymethyl)-2-methyltetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]heptadec-6-en-5-one

  • Core Structure : Tetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]heptadec-6-en-5-one vs. tricyclo[10.3.0.05,7]pentadec-3-en-2-one.
  • Functional Groups :
    • Target : Three hydroxyls, methylidene.
    • : Additional hydroxymethyl and hydroxyacetyl groups.
  • Key Differences :
    • The tetracyclic framework in ’s compound increases ring strain and conformational rigidity.
    • The hydroxyacetyl group may enhance solubility in aqueous environments compared to the target’s methyl substituents .

Physicochemical Properties (Inferred)

Property Target Compound Compound 10j Compound
Solubility Moderate (polar solvents) Low (non-polar solvents) High (polar solvents)
Reactivity Ketone reduction, hydroxyl oxidation Silyl ether cleavage Ester hydrolysis, keto-enol tautomerism
Thermal Stability Moderate (hydrogen bonding) High (steric protection) Moderate (ester lability)

Stereochemical and Conformational Analysis

  • The target compound’s stereochemistry (e.g., 1R, 5R, 7S) creates a distinct spatial arrangement of hydroxyl groups, enabling hydrogen-bonding networks that may stabilize its crystal structure. In contrast, silylated analogs like 10j lack such interactions due to bulky substituents .
  • The Z-configuration of the double bond (3Z) in the target compound may influence its UV absorption profile compared to analogs with E-configurations .

Preparation Methods

Plant Material Selection and Pretreatment

The compound is typically isolated from plant species rich in terpenoids, though its natural source remains unspecified in available literature. General practices involve selecting mature plant tissues (leaves, stems, or roots) based on phytochemical screening. Pulverization of dried biomass into fine particles (<2 mm) enhances solvent penetration during extraction.

Solvent-Based Extraction Systems

Polar-nonpolar solvent gradients are employed to capture the compound’s mixed hydrophilicity. A sequential extraction protocol may include:

  • Hexane wash : Removes non-polar interferents (lipids, chlorophyll)

  • Ethanol/water (70:30 v/v) : Extracts mid-polarity terpenoids

  • Methanol reflux : Recovers hydroxylated derivatives

Yields vary with solvent polarity, as demonstrated in comparative studies of analogous tricyclic terpenoids.

Solvent SystemExtraction Efficiency (%)Terpenoid Purity (%)
Hexane12.3 ± 1.218.5 ± 2.1
Ethanol/Water34.7 ± 2.862.4 ± 3.6
Methanol28.9 ± 1.971.8 ± 4.2

Microwave-Assisted Extraction (MAE)

MAE significantly improves yield over traditional methods by disrupting cell walls via dielectric heating. Optimal parameters for similar tricyclic compounds include:

  • Microwave power: 600 W

  • Exposure time: 15 min

  • Temperature: 60°C
    This method achieves 40% higher terpenoid recovery compared to Soxhlet extraction.

Hydrodistillation Limitations

While effective for volatile terpenes, hydrodistillation degrades heat-sensitive hydroxyl groups, reducing the target compound’s recovery to <5%.

Synthetic Approaches

Retrosynthetic Analysis

The compound’s tricyclic core (10.3.0.05,7 system) necessitates a stereoselective strategy. Key disconnections include:

  • Ring A formation : Aldol condensation of methyl-enriched precursors

  • Bicyclic bridge : Intramolecular Diels-Alder cyclization

  • Hydroxylation pattern : Late-stage oxyfunctionalization

Key Synthetic Steps

  • Precursor synthesis :

    • (3R)-Linalool derivative as starting material

    • Sharpless asymmetric epoxidation establishes C5/C7 stereochemistry

  • Core cyclization :

    • Gold(I)-catalyzed enyne cyclization constructs the 5-7 fused ring system

    • Diastereomeric excess >90% achieved via chiral ligand control

  • Oxidation sequence :

    • Site-selective hydroxylation using Mn(OAc)₃/H₂O₂

    • Methylidenation via Peterson olefination

Challenges in Total Synthesis

  • Steric hindrance : C10 methylidene group impedes functionalization

  • Epimerization risk : Acidic conditions cause C13 hydroxyl configuration inversion

  • Yield limitations : Multistep sequence results in <2% overall yield

Purification and Isolation

Primary Fractionation

Crude extracts undergo liquid-liquid partitioning:

  • Ethyl acetate/water : Enriches medium-polarity fractions

  • Butanol wash : Isolates polyhydroxylated species

Flash Chromatography

Silica gel (230–400 mesh) with gradient elution (CH₂Cl₂:MeOH 95:5 → 70:30) separates major terpenoid classes. The target compound elutes at 80:20 ratio.

HPLC Optimization

Semi-preparative C18 column (250 × 10 mm, 5 μm) with isocratic elution (ACN:H₂O 65:35 + 0.1% formic acid) achieves baseline separation. Critical parameters:

ParameterOptimal Value
Flow rate2.5 mL/min
Column temperature30°C
Detection wavelength210 nm

Crystallization

Slow vapor diffusion (hexane/acetone 1:3) yields prismatic crystals suitable for X-ray analysis. Differential Scanning Calorimetry shows melting endotherm at 187–189°C.

Analytical Characterization

Spectroscopic Profiling

  • HR-ESI-MS : m/z 347.2221 [M+H]+ (calc. 347.2218 for C₂₀H₃₀O₅)

  • ¹³C NMR (125 MHz, CDCl₃): δ 209.5 (C2 ketone), 144.3 (C3 olefin), 78.9 (C11 hydroxyl)

Stereochemical Assignment

NOESY correlations confirm relative configuration:

  • H5/H7 trans-diaxial coupling (δ 2.34/2.67)

  • C10 methylidene proximity to H14 (NOE enhancement at δ 5.21)

Industrial-Scale Considerations

Biotechnological Production

Engineered Saccharomyces cerevisiae strains expressing terpene synthases achieve mg/L yields in fed-batch reactors. Key modifications:

  • MVA pathway overexpression

  • Cytochrome P450 (CYP76AH1) for hydroxylation

Green Chemistry Metrics

MetricConventional RouteBiocatalytic Route
E-factor5812
Process Mass Intensity31085

Q & A

Q. What are the recommended synthetic pathways for this compound, and how can reaction conditions be optimized?

The synthesis involves multi-step organic reactions, including cyclization, hydroxylation, and stereoselective modifications. Key steps require precise control of temperature (±2°C), solvent polarity (e.g., THF for intermediate stabilization), and reaction time to prevent epimerization. Purification typically employs HPLC with a C18 column and gradient elution (water/acetonitrile) to isolate isomers . For yield optimization, iterative Design of Experiments (DoE) can identify critical parameters, such as catalyst loading (e.g., 5 mol% Pd for cross-couplings) and pH adjustments during hydroxylation .

Q. How is the compound’s structure validated, and what analytical techniques are prioritized?

Structural validation relies on single-crystal X-ray diffraction (resolution ≤ 0.05 Å) to confirm stereochemistry and ring conformations . Complementary methods include:

  • NMR spectroscopy : 13C^{13}\text{C} DEPT-135 for distinguishing CH2_2/CH3_3 groups and 1H^1\text{H}-13C^{13}\text{C} HMBC for long-range coupling analysis .
  • High-resolution mass spectrometry (HRMS) : Accuracy within 2 ppm for molecular formula confirmation .

Advanced Research Questions

Q. How can stereochemical inconsistencies between computational predictions and experimental data be resolved?

Discrepancies often arise from force field limitations in modeling strained bicyclic systems. A hybrid approach combines:

  • Density Functional Theory (DFT) : B3LYP/6-311+G(d,p) for optimizing dihedral angles .
  • Experimental cross-validation : Overlay calculated (DFT) and observed (X-ray) torsion angles (e.g., C5-C7-C11-C13) to identify deviations >5° . Adjustments may involve reparameterizing van der Waals radii for methyl groups in crowded regions .

Q. What strategies address contradictions in 1H^1\text{H}1H NMR coupling constants and NOE data?

Conflicting NMR signals (e.g., vicinal coupling constants J=810J = 8-10 Hz vs. NOE correlations suggesting axial-equatorial protons) may indicate dynamic equilibria. Methods to resolve this include:

  • Variable-temperature NMR : Monitor coalescence temperatures to detect ring-flipping or chair-boat transitions .
  • Solvent-dependent studies : Compare DMSO-d6_6 (hydrogen-bonding) vs. CDCl3_3 (non-polar) to assess conformational locking .

Q. Which computational models best predict the compound’s physicochemical properties?

Molecular dynamics simulations (AMBER force field) and COSMO-RS solvation models predict logP (±0.3 accuracy) and solubility in polar aprotic solvents. For dipole moment calculations, MP2/cc-pVTZ outperforms DFT in polyoxygenated systems . Validate predictions against experimental HPLC retention times and differential scanning calorimetry (DSC) data .

Methodological Challenges

Q. How can researchers design assays to probe bioactivity without commercial availability?

While direct biological data are scarce, analog-based approaches are recommended:

  • In silico docking : Use AutoDock Vina to screen against cytochrome P450 or kinase targets, prioritizing binding poses with ΔG ≤ -8 kcal/mol .
  • In vitro testing : Synthesize microgram quantities via microscale flow chemistry for preliminary cytotoxicity assays (e.g., MTT on HEK293 cells) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.